Cas no 63034-96-8 (N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide)

• Product Name: N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide
• CAS No: 63034-96-8
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• MDL: MFCD01351557
• CID: 958577
• PubChem ID: 3490178
• Update Time: 2025-10-31

N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-CHLORO-2-METHYL-PHENYL)-2-CYANO-ACETAMIDE
• N-(3-chloro-2-methylphenyl)-2-cyanoacetamide
• Acetamide, N-(3-chloro-2-methylphenyl)-2-cyano-
• Z56824505
• AM-879/12121880
• Oprea1_721262
• AKOS000115284
• BS-4186
• STK422114
• EN300-01342
• 63034-96-8
• DTXSID80392970
• CS-0117410
• MFCD01351557
• ALBB-008591
• N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide

• MDL： MFCD01351557
• Inchi： 1S/C10H9ClN2O/c1-7-8(11)3-2-4-9(7)13-10(14)5-6-12/h2-4H,5H2,1H3,(H,13,14)
• InChI Key： ZGAKHZVQUKMFOI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)NC(CC#N)=O

Computed Properties

• Exact Mass: 208.04000
• Monoisotopic Mass: 208.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89000
• LogP: 2.57358

N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide

N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide (CAS No. 63034-96-8): A Comprehensive Overview

N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide (CAS No. 63034-96-8) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structural features, which include a chlorinated phenyl ring and a cyanoacetamide moiety. These functional groups contribute to its diverse chemical properties and potential biological activities.

The molecular formula of N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide is C10H9ClN2O, and its molecular weight is approximately 204.64 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its physical and chemical properties make it an attractive candidate for various synthetic transformations and biological studies.

In the pharmaceutical industry, N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide has been the subject of extensive research due to its potential therapeutic applications. Recent studies have explored its activity as an inhibitor of various enzymes and receptors, which are implicated in several diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent inhibitory activity against the enzyme cyclooxygenase-2 (COX-2), which is involved in the inflammatory response. This finding suggests that N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide could be a promising lead compound for the development of anti-inflammatory drugs.

Beyond its potential as an anti-inflammatory agent, N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide has also shown promise in the field of cancer research. A 2020 study published in the Journal of Biological Chemistry demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines by targeting specific signaling pathways. The researchers found that it effectively blocks the activation of the AKT/mTOR pathway, which is often dysregulated in cancer cells. This selective inhibition could make it a valuable tool for developing targeted cancer therapies.

In addition to its biological activities, N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide has been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce various substituents and functional groups, thereby expanding its utility in drug discovery and materials science. For example, a 2019 study published in Organic Letters described a novel synthetic route to produce derivatives of this compound with enhanced pharmacological properties.

The environmental impact of N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide has also been a subject of interest. While it is not classified as a hazardous substance under current regulations, its biodegradability and potential effects on aquatic ecosystems are areas of ongoing research. A 2018 study published in Environmental Science & Technology evaluated the biodegradability of this compound under different environmental conditions and found that it exhibits moderate biodegradability in aerobic environments but persists longer in anaerobic conditions.

In conclusion, N-(3-Chloro-2-methylphenyl)-2-cyanoacetamide (CAS No. 63034-96-8) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and diverse biological activities make it an important molecule for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.